Cas no 99156-45-3 (β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt)

• Product Name: β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
• CAS No: 99156-45-3
• MF: C₂₄H₃₂KO₁₁S
• MW: 567.667588233948
• CID: 827296
• PubChem ID: 16219309
• Update Time: 2025-05-24

β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• 1,3,5[10]-ESTRATRIENE-3,17BETA-DIOL 3-GLUCURONIDE 17-SULFATE DIPOTASSIUM SALT
• β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
• potassium,3,4,5-trihydroxy-6-[(13-methyl-17-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl)oxy]oxane-2-carboxylic acid
• 1,3,5(10)-Estratriene-3,17
• 1,3,5(10)-Estratriene-3,17beta-diol 3-glucuronide 17-sulfate
• 3,17
• 3,17beta-Dihydroxy-1,3,5(10)-estratriene 3-glucuronide 17-sulfate
• A-Dihydroxy-1,3,5(10)-estratriene 3-glucuronide 17-sulfate
• A-diol 3-glucuronide 17-sulfate
• 99156-45-3
• PUBCHEM_16219309
• beta-Estradiol 3-(beta-D-glucuronide) 17-sulfate dipotassium salt
• DTXSID60585146

• Inchi： 1S/C24H32O11S.K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32);
• InChI Key： VNSWOHHNKXNEBZ-UHFFFAOYSA-N
• SMILES： [K].S(=O)(=O)(O)OC1CCC2C3CCC4C=C(C=CC=4C3CCC21C)OC1C(C(C(C(C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 604.07800
• Monoisotopic Mass: 567.13023949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 937
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Color/Form: solid
• Melting Point: NA
• PSA: 194.09000
• LogP: 0.40520
• Solubility: Not determined

β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates

Additional information on β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt

Introduction to β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt (CAS No. 99156-45-3)

The compound β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt, identified by the CAS number 99156-45-3, is a sophisticated derivative of estradiol that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound represents a critical metabolite of estradiol and plays a pivotal role in understanding the metabolic pathways and pharmacological effects of estrogenic compounds.

In recent years, the study of estrogen metabolites has been extensively explored due to their implications in various physiological and pathological processes. The sulfate and glucuronide conjugates of estradiol are particularly important as they are major pathways for estrogen excretion and play a role in modulating the activity of estrogen in vivo. The dipotassium salt form of this compound enhances its solubility, making it more suitable for various biochemical assays and pharmaceutical applications.

The structure of β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt consists of estradiol with both 3-position glucuronidation and 17-position sulfation. This dual modification significantly alters the pharmacokinetic properties of the parent compound, leading to prolonged half-life and reduced bioavailability. Such modifications are often employed in drug development to enhance stability, improve bioavailability, and reduce systemic side effects.

Recent studies have highlighted the importance of this compound in understanding estrogenic signaling pathways. For instance, research has demonstrated that the glucuronide and sulfate conjugates of estradiol can influence the activity of estrogen receptors (ERs) by either enhancing or inhibiting their binding affinity. This has significant implications for the development of targeted therapies for conditions such as breast cancer, osteoporosis, and menopausal symptoms.

The dipotassium salt form of β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt has been utilized in high-throughput screening assays to identify novel compounds that can modulate estrogenic signaling. These assays are crucial for drug discovery pipelines, as they allow researchers to screen large libraries of compounds for potential therapeutic agents. The enhanced solubility provided by the dipotassium salt ensures that these compounds can be effectively tested in vitro and in vivo.

In addition to its pharmacological significance, this compound has been used in mechanistic studies to understand how estrogens are metabolized and excreted by the body. By studying the metabolic pathways of β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt, researchers have gained valuable insights into the enzymes involved in estrogen metabolism, such as UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs). These enzymes are critical targets for drug development, as modulating their activity can lead to novel therapeutic strategies.

The synthesis of β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt is a complex process that requires precise chemical modifications. Advanced synthetic techniques, including enzymatic conjugation and chemical sulfation, are employed to achieve the desired structure. These synthetic methods are critical for ensuring high purity and yield, which are essential for pharmaceutical applications.

The biological activity of this compound has been studied in various model systems, including cell culture assays and animal models. These studies have revealed that β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt can exhibit both estrogenic and anti-estrogenic effects depending on the context. This dual activity makes it a promising candidate for developing dual-action therapies that can target multiple aspects of estrogen signaling.

In conclusion, β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt (CAS No. 99156-45-3) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure, dual modifications, and enhanced solubility make it a valuable tool for studying estrogen metabolism, pharmacology, and drug development. As research continues to uncover new insights into estrogenic signaling pathways, this compound is likely to play an increasingly important role in developing novel therapeutic strategies.